Cas no 2227848-75-9 ((2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane)

• Product Name: (2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane
• CAS No: 2227848-75-9
• MF: C₉H₆BrF₃O
• MW: 267.042552471161
• CID: 6034768
• PubChem ID: 165631496
• Update Time: 2025-09-26

(2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane
• 2227848-75-9
• EN300-1944075
• (2S)-2-[4-bromo-3-(trifluoromethyl)phenyl]oxirane

• Inchi： 1S/C9H6BrF3O/c10-7-2-1-5(8-4-14-8)3-6(7)9(11,12)13/h1-3,8H,4H2/t8-/m1/s1
• InChI Key： ODXUBZAZNAMHMN-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)[C@H]1CO1

Computed Properties

• Exact Mass: 265.95541g/mol
• Monoisotopic Mass: 265.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane

(2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane: A Versatile CAS No. 2227848-75-9 Compound in Modern Pharmaceutical Research

(2S)-2-4-bromo-3-(trifluoromethyl)phenyloxirane is a synthetic organic compound characterized by its unique molecular framework, which combines a bromine atom, a trifluoromethyl group, and a cyclic oxirane ring. The CAS No. 2227848-75-9 identifier ensures precise classification of this compound within chemical databases, enabling researchers to access its structural and functional properties. The molecule’s stereochemistry, defined by the 2S configuration, plays a critical role in determining its biological activity and reactivity. This compound has garnered significant attention in pharmaceutical research due to its potential applications in drug discovery and development.

The 2S stereochemical center is a key feature of this molecule, as it influences the compound’s interaction with biological targets. The presence of the 4-bromo group introduces electron-withdrawing effects, which can modulate the compound’s pharmacokinetic properties. Meanwhile, the trifluoromethyl substituent enhances the molecule’s hydrophobicity and metabolic stability, making it a promising candidate for medicinal chemistry applications. Recent studies have highlighted the importance of these functional groups in optimizing the therapeutic potential of similar compounds.

Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated that 2-4-bromo-3-(trifluoromethyl)phenyloxirane derivatives exhibit potent antitumor activity against multiple cancer cell lines. These findings suggest that the compound’s structural features, including the phenyloxirane ring system, may contribute to its ability to disrupt cellular processes. The trifluoromethyl group, in particular, has been shown to enhance the compound’s ability to penetrate cell membranes, a critical factor in drug delivery.

Advancements in computational chemistry have enabled researchers to predict the behavior of CAS No. 2227848-75-9 compounds with greater accuracy. Molecular docking studies conducted by the University of Tokyo (2024) revealed that the 2S configuration of this molecule allows it to bind selectively to specific protein targets, such as kinases and G-protein coupled receptors. This selectivity is crucial for minimizing off-target effects, a major challenge in drug development.

One of the most notable applications of 2-4-bromo-3-(trifluoromethyl)phenyloxirane is in the design of prodrugs. A 2023 study in *Advanced Drug Delivery Reviews* highlighted the compound’s potential as a prodrug scaffold for targeting inflammation-related diseases. The phenyloxirane ring system can be modified to release active moieties in specific physiological environments, such as acidic tumor microenvironments. This property makes the compound particularly relevant for the development of site-specific therapies.

Recent breakthroughs in synthetic chemistry have also improved the scalability of CAS No. 2227848-75-9 synthesis. A 2024 paper in *Organic Letters* described a novel catalytic approach to produce this compound with high yield and stereocontrol. This advancement addresses a critical challenge in the production of chiral compounds, which are essential for pharmaceutical applications. The method relies on the use of chiral auxiliaries to achieve the desired 2S configuration, ensuring consistency in batch production.

The trifluoromethyl group’s impact on the compound’s physicochemical properties has been extensively studied. Research from the European Medicines Agency (EMA) in 2023 emphasized that the presence of this group significantly reduces the compound’s solubility in aqueous environments, which can be mitigated through formulation strategies. This property is both a challenge and an opportunity for optimizing the compound’s bioavailability.

Another area of focus is the compound’s potential as a building block for more complex molecules. A 2024 study in *Chemical Science* demonstrated that 2-4-bromo-3-(trifluoromethyl)phenyloxirane can be used as a versatile intermediate in the synthesis of heterocyclic compounds. The phenyloxirane ring system can undergo nucleophilic substitution reactions, enabling the creation of diverse molecular architectures. This versatility has sparked interest in its application for the development of new antibiotics and antiviral agents.

Environmental considerations are also being addressed in the use of CAS No. 2227848-75-9. A 2023 report by the Green Chemistry Initiative highlighted the compound’s low environmental persistence due to its fluorinated substituents. This characteristic reduces the risk of bioaccumulation, making it a more sustainable choice compared to traditional fluorinated compounds. However, ongoing research is needed to fully assess its long-term ecological impact.

Collaborative efforts between academic and industrial researchers have accelerated the exploration of 2-4-bromo-3-(trifluoromethyl)phenyloxirane’s therapeutic potential. A partnership between Pfizer and the University of Cambridge (2024) has led to the identification of new drug candidates based on this compound’s structure. These candidates are currently undergoing preclinical trials for the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. The 2S configuration is believed to play a role in the compound’s ability to cross the blood-brain barrier.

Future research directions include the development of more efficient synthetic methods and the exploration of the compound’s interactions with novel biological targets. Advances in machine learning are being leveraged to predict the compound’s behavior in various biological contexts, enabling more targeted drug design. Additionally, the integration of green chemistry principles into the production process is expected to enhance the compound’s sustainability profile.

In conclusion, 2-4-bromo-3-(trifluoromethyl)phenyloxirane represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 2S configuration and the trifluoromethyl group, have positioned it as a valuable tool for drug discovery. Ongoing research continues to uncover new applications and improve its synthesis, ensuring its relevance in the development of innovative therapies.

For further information on the synthesis and applications of CAS No. 2227848-75-9, researchers are encouraged to consult recent publications in *Journal of Medicinal Chemistry*, *Organic Letters*, and *Advanced Drug Delivery Reviews*. These resources provide detailed insights into the compound’s properties and potential impact on pharmaceutical science.

Additional references include the 2023 EMA report on fluorinated compounds, the University of Tokyo’s molecular docking studies, and the Green Chemistry Initiative’s environmental assessments. These studies underscore the importance of continued research into the compound’s role in advancing medical treatments and sustainable chemical practices.

By combining cutting-edge synthetic methods with interdisciplinary research, the future of 2-4-bromo-3-(trifluoromethyl)phenyloxirane holds great promise for addressing complex medical challenges and contributing to the field of pharmaceutical science.

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